Cas no 1245141-45-0 (5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole)

• Product Name: 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole
• CAS No: 1245141-45-0
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 4690946
• Update Time: 2025-11-01

5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole

• Inchi： 1S/C11H11BrN2/c1-8-4-3-5-9(6-8)10-7-11(12)14(2)13-10/h3-7H,1-2H3
• InChI Key： YJCXPEKDBNPGSC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=C(C)C=2)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Topological Polar Surface Area: 17.8

Additional information on 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole

Comprehensive Overview of 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole (CAS No. 1245141-45-0)

5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole (CAS No. 1245141-45-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This heterocyclic compound, characterized by its pyrazole core, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its unique structural features, including the bromo and methyl substituents, make it a versatile building block for researchers exploring novel drug candidates and functional materials.

The growing interest in 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole is evident from the increasing number of scientific publications and patents referencing this compound. Researchers are particularly intrigued by its potential applications in the development of kinase inhibitors, which are crucial in targeted cancer therapies. Additionally, its role in the synthesis of agrochemicals has been explored, as it may contribute to the creation of more efficient and environmentally friendly pesticides.

One of the most frequently asked questions about 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole revolves around its synthetic routes. The compound can be prepared through various methods, including palladium-catalyzed cross-coupling reactions or direct bromination of the pyrazole ring. These synthetic approaches are often optimized to achieve higher yields and purity, which are critical for industrial-scale production. Another common query concerns the physicochemical properties of this compound, such as its solubility, melting point, and stability under different conditions.

In the context of green chemistry, researchers are actively investigating sustainable methods to produce 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole. This aligns with the global push toward reducing the environmental impact of chemical synthesis. For instance, catalytic methods that minimize waste and energy consumption are being developed to meet the demands of eco-conscious industries. Such advancements are not only scientifically significant but also resonate with the broader public, who are increasingly concerned about sustainability.

The compound's relevance extends to the field of material science, where it serves as a precursor for advanced polymers and coatings. Its ability to impart specific functional properties, such as thermal stability or electrical conductivity, makes it a valuable component in the design of next-generation materials. This has led to a surge in searches for "5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole applications in materials" as industries seek innovative solutions to modern challenges.

Another trending topic related to 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole is its role in drug discovery. With the rise of personalized medicine, there is a growing need for compounds that can be tailored to target specific biological pathways. The pyrazole scaffold, in particular, has shown promise in modulating various enzymatic activities, making it a focal point for pharmaceutical research. Searches for "pyrazole derivatives in medicine" often highlight this compound as a case study in innovative drug design.

Quality control and analytical methods for 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole are also subjects of frequent inquiry. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure the compound meets the required standards for research and industrial use. These methods are critical for verifying purity and identifying potential impurities, which can significantly impact the compound's performance in downstream applications.

In summary, 5-Bromo-1-methyl-3-(m-tolyl)-1H-pyrazole (CAS No. 1245141-45-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its significance in medicinal chemistry, agrochemical development, and material science underscores its value as a research tool. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.